N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-phenoxypropanamide

• IUPAC Name: N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-phenoxypropanamide
• InChI: InChI=1S/C20H18N2O3S/c1-3-13-22-19-16(24-2)10-7-11-17(19)26-20(22)21-18(23)12-14-25-15-8-5-4-6-9-15/h1,4-11H,12-14H2,2H3
• InChI Key: BKSFTIIHCVIXQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=NC(=O)CCOC3=CC=CC=C3)N2CC#C
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-phenoxypropanamide, also known as MPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPP is a member of the benzothiazole family, and it has been shown to exhibit a wide range of biochemical and physiological effects. In

Scientific Research Applications

Material Science Applications

• Benzothiazole derivatives have been explored for their utility in the development of calamitic liquid crystals, exhibiting enantiotropic nematic and smectic C phases, which are critical for liquid crystal display technologies (Ha et al., 2010).
• Another study focused on the photophysical properties of benzothiazole fluorescent derivatives, highlighting their potential in solvent polarity sensors and fluorescent probes due to their sensitivity to pH and selectivity in metal cations detection (Tanaka et al., 2001).

Medicinal Chemistry Applications

• Research into benzothiazole derivatives has shown promising antimicrobial activity, indicating potential applications in developing new antibacterial and antifungal agents (Patel et al., 2011).
• Benzothiazole compounds have been evaluated for their anticancer activities, with some derivatives displaying significant effects against specific cancer cell lines, suggesting potential for therapeutic applications (Zheng Yuguoa, 2012).

Organic Synthesis and Catalysis

• Benzothiazole derivatives have been utilized in the synthesis of various novel compounds, demonstrating their role as versatile intermediates in organic synthesis (Darweesh et al., 2016).
• The exploration of benzothiazole-based compounds as corrosion inhibitors showcases their potential application in industrial processes to protect metals against corrosion, thereby extending the lifespan of metal components (Hu et al., 2016).